Cas no 124927-88-4 ((9H-fluoren-9-yl)methyl 2-aminoacetate)

• Product Name: (9H-fluoren-9-yl)methyl 2-aminoacetate
• CAS No: 124927-88-4
• MF: C₁₆H₁₅NO₂
• MW: 253.295804262161
• CID: 3699247
• PubChem ID: 5185129
• Update Time: 2025-10-29

(9H-fluoren-9-yl)methyl 2-aminoacetate Chemical and Physical Properties

Names and Identifiers

• Glycine, 9H-fluoren-9-ylmethyl ester
• (9H-fluoren-9-yl)methyl 2-aminoacetate
• (9H-Fluoren-9-yl)methyl glycinate
• SCHEMBL12187737
• EN300-1582505
• 124927-88-4

• Inchi： 1S/C16H15NO2/c17-9-16(18)19-10-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15H,9-10,17H2
• InChI Key： XHYUDJFILRMEQQ-UHFFFAOYSA-N
• SMILES： C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)(=O)CN

Computed Properties

• Exact Mass: 253.110278721Da
• Monoisotopic Mass: 253.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų

Additional information on (9H-fluoren-9-yl)methyl 2-aminoacetate

Comprehensive Overview of (9H-fluoren-9-yl)methyl 2-aminoacetate (CAS No. 124927-88-4): Properties, Applications, and Industry Insights

The compound (9H-fluoren-9-yl)methyl 2-aminoacetate, identified by its CAS No. 124927-88-4, is a specialized chemical entity widely utilized in peptide synthesis and pharmaceutical research. Its unique molecular structure, featuring a fluorenylmethyl (Fmoc) protecting group, makes it indispensable in solid-phase peptide synthesis (SPPS). This article delves into its physicochemical properties, synthetic applications, and relevance in modern drug discovery, addressing trending queries such as "Fmoc-amino acid derivatives" and "CAS 124927-88-4 uses."

Chemically, (9H-fluoren-9-yl)methyl 2-aminoacetate belongs to the class of N-Fmoc-protected amino acids, a cornerstone in peptide chemistry. The Fmoc group offers exceptional stability under basic conditions while being selectively cleavable under mild acidic conditions, a feature highly valued in combinatorial chemistry. Researchers frequently search for "Fmoc deprotection mechanism" or "best practices for SPPS," highlighting the compound's pivotal role in optimizing high-throughput screening workflows.

In the context of green chemistry, CAS 124927-88-4 aligns with the demand for sustainable synthetic routes. Recent studies explore its use in bioconjugation and prodrug design, addressing search trends like "eco-friendly peptide synthesis." Its compatibility with automated synthesizers further enhances its appeal in biotechnology startups and academic labs focusing on "cost-effective peptide production."

The analytical characterization of (9H-fluoren-9-yl)methyl 2-aminoacetate involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry, topics frequently queried as "how to validate Fmoc-amino acid purity." Regulatory guidelines, including ICH Q7 compliance, ensure its suitability for GMP manufacturing, a critical consideration for "peptide API suppliers" navigating FDA submissions.

Emerging applications in nanomedicine and targeted drug delivery systems have spurred interest in this compound. For instance, its derivatization into PEGylated analogs addresses searches like "Fmoc for nanoparticle functionalization." Additionally, its role in cryo-EM studies of protein-ligand interactions underscores its versatility, resonating with queries on "structural biology tools."

Market analyses reveal growing demand for CAS 124927-88-4 in Asia-Pacific biotech hubs, driven by investments in personalized medicine. Keywords such as "Fmoc reagent suppliers 2024" reflect this trend. Storage recommendations (e.g., 2-8°C under argon) and handling protocols (e.g., "avoiding Fmoc degradation") are also high-priority topics for end-users.

In summary, (9H-fluoren-9-yl)methyl 2-aminoacetate (124927-88-4) remains a linchpin in contemporary organic synthesis, bridging fundamental research and industrial applications. Its alignment with AI-driven molecular design and bioorthogonal chemistry ensures enduring relevance, as evidenced by search volumes for "next-gen peptide therapeutics."